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Compound of Interest

Compound Name: (16R)-Dihydrositsirikine

Cat. No.: B1631060 Get Quote

(16R)-Dihydrositsirikine is an indole alkaloid that has been identified as a natural product

within the medicinal plant Catharanthus roseus.[1] This plant is renowned for being a rich

source of over 130 terpenoid indole alkaloids, including the clinically important anticancer

agents vinblastine and vincristine. While these major alkaloids have been extensively studied,

(16R)-Dihydrositsirikine remains a lesser-known, minor constituent.

This technical guide provides a comprehensive overview of the currently available scientific

literature on (16R)-Dihydrositsirikine. It is important to note that while the compound has

been isolated and structurally characterized, there is a significant scarcity of published research

detailing its specific biological activities, mechanism of action, and quantitative pharmacological

data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (16R)-Dihydrositsirikine is

presented in Table 1. This information is primarily derived from chemical databases and early

structural elucidation studies.
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Property Value Source

Molecular Formula C₂₁H₂₈N₂O₃ PubChem

Molecular Weight 356.47 g/mol PubChem

IUPAC Name

methyl (2R)-2-

[(2S,3S,12bS)-3-ethyl-

1,2,3,4,6,7,12,12b-

octahydroindolo[2,3-

a]quinolizin-2-yl]-3-

hydroxypropanoate

PubChem

Synonyms
Dihydrositsirikine, 18,19-

Dihydro-16(R)-sitsirikine
PubChem

Natural Source
Catharanthus roseus (L.) G.

Don
PubChem

Synthesis and Isolation
The initial structural elucidation of dihydrositsirikine, along with sitsirikine and isositsirikine, was

reported in 1966.[2] These compounds were isolated from Vinca rosea Linn, which is now

known as Catharanthus roseus. The isolation process from plant material typically involves

extraction with organic solvents followed by chromatographic separation.

Detailed, modern total synthesis protocols for (16R)-Dihydrositsirikine are not readily

available in the current scientific literature. Research on the synthesis of related indole

alkaloids is extensive, but specific methods for this particular diastereomer are not well-

documented.

Biological Activity and Mechanism of Action
Despite the well-documented pharmacological, including cytotoxic, activities of many alkaloids

from Catharanthus roseus, there is a notable lack of specific data on the biological effects of

(16R)-Dihydrositsirikine.[3][4][5][6] General screenings of C. roseus extracts have

demonstrated a wide range of activities, including anticancer, antimicrobial, and antiviral
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properties.[4][5] However, these studies typically do not report on the activity of individual minor

alkaloids like (16R)-Dihydrositsirikine.

Numerous studies have evaluated the cytotoxic effects of various indole alkaloids isolated from

C. roseus against different cancer cell lines.[3][7] These investigations, however, have not

specifically reported quantitative data (e.g., IC₅₀ values) for (16R)-Dihydrositsirikine. Without

experimental data, it is not possible to delineate any signaling pathways or mechanisms of

action for this compound.

The logical workflow for investigating a novel natural product like (16R)-Dihydrositsirikine
would typically follow a standardized path from isolation to biological characterization.
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Figure 1. A generalized workflow for natural product drug discovery.

Conclusion
(16R)-Dihydrositsirikine is a structurally characterized indole alkaloid from Catharanthus

roseus. However, a thorough review of the scientific literature reveals a significant gap in our

understanding of its pharmacological properties. There is a lack of published data on its

biological activity, mechanism of action, and quantitative experimental results. This presents an

opportunity for future research to isolate or synthesize this compound and perform

comprehensive biological evaluations to determine its potential as a therapeutic agent. For

researchers in drug discovery, (16R)-Dihydrositsirikine represents an unexplored component

of the rich chemical diversity of Catharanthus roseus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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